2-((3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl)thio)-N-(thiazol-2-yl)acetamide
Description
2-((3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl)thio)-N-(thiazol-2-yl)acetamide is a chemical compound that has gained attention in scientific research due to its potential applications in medicinal chemistry. This compound is known to exhibit biological activity, making it a promising candidate for drug development. In
Scientific Research Applications
Antimicrobial Activity
Thiadiazoles and thiazoles are known for their antimicrobial properties. The compound’s structure suggests it could be effective against a range of bacteria and fungi, potentially acting as a lead compound for the development of new antimicrobials .
Antitumor and Cytotoxic Activity
Compounds with similar structures have been reported to exhibit cytotoxicity against various human tumor cell lines. This compound could be investigated for its potential to inhibit the growth of cancer cells, contributing to the field of cancer therapy .
Antiviral Activity
The thiadiazole and thiazole moieties are often explored for their antiviral activities. This compound could be part of studies aiming to discover new treatments for viral infections, including those caused by influenza and other respiratory viruses .
Neuroprotective Applications
Thiazole derivatives have been associated with neuroprotective effects. Research into this compound could extend to the development of treatments for neurodegenerative diseases, such as Alzheimer’s and Parkinson’s .
Anti-inflammatory Properties
The anti-inflammatory potential of thiazole derivatives makes them candidates for the treatment of chronic inflammatory diseases. This compound could be studied for its efficacy in reducing inflammation in conditions like arthritis .
Analgesic Effects
Thiazoles have been linked to analgesic properties. This compound might be researched for its ability to relieve pain, which could lead to the development of new painkillers with fewer side effects .
Antioxidant Capacity
Antioxidants are crucial in protecting the body from oxidative stress. The structural components of this compound suggest it could have antioxidant properties, which might be beneficial in preventing or treating diseases caused by oxidative damage .
Agricultural Applications
Thiadiazole derivatives are sometimes used in agriculture as fungicides or plant growth regulators. This compound could be explored for its utility in enhancing crop protection and yield .
properties
IUPAC Name |
2-[[3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClN4OS3/c14-9-4-2-1-3-8(9)11-17-13(22-18-11)21-7-10(19)16-12-15-5-6-20-12/h1-6H,7H2,(H,15,16,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WHXUHNMFTSWNDO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NSC(=N2)SCC(=O)NC3=NC=CS3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClN4OS3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl)thio)-N-(thiazol-2-yl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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